[1-(2-chlorobenzoyl)-3-piperidinyl](2-methoxyphenyl)methanone

• IUPAC Name: [1-(2-chlorobenzoyl)piperidin-3-yl]-(2-methoxyphenyl)methanone
• InChI: InChI=1S/C20H20ClNO3/c1-25-18-11-5-3-9-16(18)19(23)14-7-6-12-22(13-14)20(24)15-8-2-4-10-17(15)21/h2-5,8-11,14H,6-7,12-13H2,1H3
• InChI Key: ASJIRLXEKIPQTP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)C2CCCN(C2)C(=O)C3=CC=CC=C3Cl
• Molecular Formula: C20H20ClNO3
• Molecular Weight: 357.8 g/mol

Description

[1-(2-chlorobenzoyl)-3-piperidinyl](2-methoxyphenyl)methanone, commonly known as C16H16ClNO3, is a chemical compound that has gained significant attention in scientific research. This compound belongs to the class of organic compounds known as benzamides and is widely used in the pharmaceutical industry.

Mechanism of Action

The exact mechanism of action of C16H16ClNO3 is not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain, such as dopamine and serotonin.
Biochemical and Physiological Effects:
C16H16ClNO3 has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of neurotransmitters such as dopamine and serotonin in the brain, leading to its antipsychotic and antidepressant effects. It has also been shown to have anxiolytic effects by reducing anxiety-related behaviors in animal models.

Advantages and Limitations for Lab Experiments

C16H16ClNO3 has several advantages for use in lab experiments. It is readily available and can be synthesized using relatively simple methods. It also has a high degree of purity, making it suitable for use in various assays. However, its use is limited by its potential toxicity and the need for careful handling.

Future Directions

There are several potential future directions for research on C16H16ClNO3. One area of interest is its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential use in the treatment of addiction and substance abuse disorders. Further research is also needed to fully understand its mechanism of action and to identify any potential side effects or toxicity.

Synthesis Methods

The synthesis of C16H16ClNO3 can be achieved through various methods, including the reaction of 2-chlorobenzoyl chloride with 2-methoxyphenylpiperidin-3-one in the presence of a base. Another method involves the reaction of 2-methoxyphenylpiperidin-3-one with 2-chlorobenzoyl isocyanate in the presence of a base.

Scientific Research Applications

C16H16ClNO3 has been extensively studied for its potential therapeutic applications. It has been shown to have antipsychotic, antidepressant, and anxiolytic effects. It is also being researched for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.